2-ethoxy-N-((5-(hydroxy(thiophen-3-yl)methyl)thiophen-2-yl)methyl)-1-naphthamide

• IUPAC Name: 2-ethoxy-N-[[5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl]methyl]naphthalene-1-carboxamide
• InChI: InChI=1S/C23H21NO3S2/c1-2-27-19-9-7-15-5-3-4-6-18(15)21(19)23(26)24-13-17-8-10-20(29-17)22(25)16-11-12-28-14-16/h3-12,14,22,25H,2,13H2,1H3,(H,24,26)
• InChI Key: ZUZZZANIKDVVAH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C2=CC=CC=C2C=C1)C(=O)NCC3=CC=C(S3)C(C4=CSC=C4)O
• Molecular Formula: C23H21NO3S2
• Molecular Weight: 423.6 g/mol

Description

2-ethoxy-N-((5-(hydroxy(thiophen-3-yl)methyl)thiophen-2-yl)methyl)-1-naphthamide, also known as TH-naphthamide, is a chemical compound that has been synthesized for scientific research purposes. It is a member of the naphthamide family of compounds and has been shown to have potential applications in various fields of research.

Scientific Research Applications

Biocatalysis Applications

Mycobacterium phlei WU-F1 has been shown to possess high desulfurizing ability toward dibenzothiophene (DBT) and its derivatives, including naphtho[2,1-b]thiophene (NTH) derivatives, under a wide temperature range. This ability may be applied to asymmetric organosulfur compounds, highlighting potential applications in environmental biotechnology for the removal of sulfur from diesel oil and other fuels (Furuya, Kirimura, Kino, & Usami, 2001).

Photophysical Properties and Material Science

Research on methyl 2-hydroxy-4-(5-R-thiophen-2-yl)benzoate compounds, where R represents electron-donating or electron-withdrawing groups, has been conducted to investigate their photophysical properties. These studies are relevant for the development of materials with specific luminescence properties, which can be applied in optical devices and sensors (Kim, Cho, Kim, Kwon, Kang, Sohn, & Kim, 2021).

Synthesis and Characterization of Complexes

Ni(II) and Pd(II) complexes with N,O donor thiophene appended Schiff base ligand have been synthesized and characterized, demonstrating potential applications in catalysis and material science due to their interesting structural and electronic properties (Kundu, Pramanik, Mondal, & Mondal, 2016).

Electron Transport Layers for Polymer Solar Cells

A novel alcohol-soluble n-type conjugated polyelectrolyte based on a thiophene unit has been synthesized for application as an electron transport layer in inverted polymer solar cells. This research highlights the potential use of thiophene derivatives in the development of more efficient solar cell technologies (Hu, Wu, Li, Hu, Hu, Zhang, Chen, & Chen, 2015).